Cas no 732252-24-3 (cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid)

• Product Name: cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid
• CAS No: 732252-24-3
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• MDL: MFCD01311200
• CID: 880243
• PubChem ID: 24722295
• Update Time: 2025-05-23

cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid
• 732252-24-3
• AKOS016017622
• SCHEMBL2992323
• (1R,3S)-3-(3-methoxybenzoyl)cyclopentane-1-carboxylic acid
• CIS-3-(3-METHOXYBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• MFCD01311200

• MDL： MFCD01311200
• Inchi： 1S/C14H16O4/c1-18-12-4-2-3-9(8-12)13(15)10-5-6-11(7-10)14(16)17/h2-4,8,10-11H,5-7H2,1H3,(H,16,17)/t10-,11+/m0/s1
• InChI Key： LXXNRXBNXLZTQY-WDEREUQCSA-N
• SMILES： O=C(C1C=CC=C(C=1)OC)[C@H]1CC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 248.10500
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 424.1±35.0 °C at 760 mmHg
• Flash Point: 160.8±19.4 °C
• PSA: 63.60000
• LogP: 2.37880
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid

cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid (CAS No. 732252-24-3)

cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid (CAS No. 732252-24-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopentane core and a substituted benzoyl group, making it a valuable candidate for various biological and therapeutic applications.

The structure of cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid is particularly noteworthy due to its potential to interact with specific biological targets. The cyclopentane ring provides a rigid framework, while the methoxybenzoyl substituent introduces functional groups that can engage in hydrogen bonding and hydrophobic interactions. These structural features contribute to the compound's ability to modulate enzyme activity, receptor binding, and other cellular processes.

Recent studies have highlighted the potential of cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the compound's potential as an anticancer agent. A 2020 study in Cancer Research reported that cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways, including the inhibition of PI3K/AKT and MAPK pathways, which are often dysregulated in cancer.

The pharmacokinetic properties of cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent. Additionally, the compound shows low toxicity in preclinical studies, further supporting its potential for clinical translation.

In the context of drug discovery, cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid serves as a valuable lead compound for structure-based drug design. Its unique structure allows for the optimization of various functional groups to enhance potency, selectivity, and pharmacokinetic properties. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to predict and optimize these interactions.

The synthesis of cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid has been well-documented in the literature. A common approach involves the condensation of 3-methoxybenzoic acid with cyclopentanone followed by cyclization to form the cyclopentane ring. This synthetic route is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

In summary, cis-3-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid (CAS No. 732252-24-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with favorable pharmacokinetic properties and low toxicity, make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its use in various medical applications.